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Compound of Interest

Compound Name: Parvodicin A

Cat. No.: B563972 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical compounds is paramount. This document

provides a comprehensive guide to the proper disposal procedures for Parvodicin A, a

glycopeptide antibiotic. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for Parvodicin A is not readily available in public domains, this guide is based on

its known chemical properties, its classification for shipping, and general best practices for the

disposal of laboratory and pharmaceutical waste.

Parvodicin A is a glycopeptide antibiotic complex, with Parvodicin C2 being a notable

component. Although it may be shipped as a non-hazardous chemical, its antibiotic nature

necessitates careful handling and disposal to prevent environmental contamination and the

potential development of antibiotic resistance.

Key Data for Parvodicin A (C2)
For easy reference, the following table summarizes key quantitative data for Parvodicin C2.
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Property Value

Chemical Formula C83H88Cl2N8O29

Molecular Weight 1732.54 g/mol

CAS Number 110882-85-4

Appearance Solid

Solubility Soluble in DMSO

Step-by-Step Disposal Protocol
The recommended disposal procedure for Parvodicin A involves a multi-step process to

ensure safety and environmental stewardship.

Segregation and Waste Identification:

Isolate all waste materials containing Parvodicin A, including unused product,

contaminated labware (e.g., vials, pipette tips, gloves), and solutions.

This waste should be designated as "pharmaceutical waste" or "chemical waste" in

accordance with your institution's waste management policies.

Containerization:

Use a dedicated, leak-proof, and clearly labeled waste container. The container should be

compatible with the chemical nature of the waste.

The label should prominently display "Parvodicin A Waste" and include the appropriate

hazard symbols if required by your local regulations.

Inactivation (Recommended but not universally mandated):

Due to its antibiotic properties, inactivation of Parvodicin A before disposal is a

recommended best practice to mitigate environmental impact. A common laboratory

practice for the inactivation of many antibiotics is treatment with a 1 M sodium hydroxide

(NaOH) solution for at least 24 hours, followed by neutralization. However, the efficacy of
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this method for Parvodicin A has not been specifically documented. Consult with your

institution's safety officer for approved inactivation protocols.

Final Disposal:

Dispose of the containerized Parvodicin A waste through your institution's hazardous or

chemical waste disposal program.

Do not dispose of Parvodicin A down the drain or in the regular trash.[1][2] This is to

prevent the entry of the antibiotic into the sewage system and the environment.

Follow all local, state, and federal regulations for the disposal of chemical and

pharmaceutical waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Parvodicin A.
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Caption: Logical workflow for the proper disposal of Parvodicin A.

This structured approach to the disposal of Parvodicin A will help ensure the safety of

laboratory personnel and minimize the potential for environmental harm, aligning with the

principles of responsible scientific research. Always consult your institution's specific safety and

waste management guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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